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Compound of Interest

Compound Name: Cy3 amine

Cat. No.: B12302157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Cy3 amine fluorescent dyes. It is designed to assist researchers, scientists, and drug

development professionals in selecting the appropriate reagents and methodologies for their

specific applications. This guide details the key characteristics of Cy3 amine and its

derivatives, offers detailed experimental protocols for bioconjugation, and provides visual

workflows to facilitate experimental design and execution.

Introduction to Cy3 Amine
Cyanine3 (Cy3) amine is a bright, orange-fluorescent dye widely utilized in biological research

for labeling biomolecules.[1] Its primary amine group allows for covalent conjugation to various

functional groups, most commonly carboxylic acids and activated esters, forming stable amide

bonds.[1] This property makes Cy3 amine an invaluable tool for attaching a fluorescent

reporter to proteins, peptides, nucleic acids, and other molecules of interest. The resulting

fluorescently labeled biomolecules can be visualized and tracked in a variety of applications,

including immunofluorescence, fluorescence in situ hybridization (FISH), flow cytometry, and

microarrays.[2][3]

Key advantages of Cy3 dyes include their high extinction coefficient, good quantum yield, and

excellent photostability, which contribute to bright and stable fluorescent signals.[4] Additionally,

Cy3's fluorescence is relatively insensitive to pH changes over a broad range, making it

suitable for a variety of experimental conditions.[5] Several derivatives of Cy3 amine are
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commercially available, including sulfonated and photostabilized versions, which offer

enhanced properties such as increased water solubility and fluorescence brightness.

Commercial Sources and Comparative Data
A variety of life science companies offer Cy3 amine and its derivatives. The following tables

provide a comparative summary of the key quantitative data for standard Cy3 amine, Sulfo-

Cy3 amine, and Cy3B amine from prominent suppliers to aid in reagent selection.

Table 1: Commercial Sources of Cy3 Amine
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Table 2: Commercial Sources of Sulfo-Cy3 Amine
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Table 3: Commercial Sources of Cy3B Amine
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Experimental Protocols
The following are detailed protocols for the conjugation of Cy3 amine to proteins and

oligonucleotides. These protocols are general guidelines and may require optimization for

specific applications.

Protein Labeling with Cy3 Amine
This protocol describes the labeling of a protein with Cy3 amine via reaction with a carboxyl

group activated by EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-

hydroxysuccinimide).

Materials:

Protein to be labeled (in amine-free buffer, e.g., MES, HEPES, or PBS)

Cy3 amine
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EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide)

Labeling Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., Sephadex G-25)

Anhydrous DMSO or DMF

Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 2-10

mg/mL.[6] If the protein solution contains primary amines (e.g., Tris or glycine), it must be

dialyzed against an amine-free buffer.[6]

Activation of Carboxyl Groups:

Prepare a fresh solution of 10 mg/mL EDC and 10 mg/mL NHS in anhydrous DMSO or

DMF.

Add a 10-20 fold molar excess of EDC and NHS to the protein solution.

Incubate for 15-30 minutes at room temperature.

Conjugation Reaction:

Prepare a 10 mg/mL stock solution of Cy3 amine in anhydrous DMSO or DMF

immediately before use.[6]

Add a 10-20 fold molar excess of the Cy3 amine solution to the activated protein solution.

Incubate for 2 hours at room temperature, protected from light, with gentle stirring.[7]

Quenching the Reaction (Optional): Add quenching buffer to a final concentration of 50-100

mM to quench any unreacted NHS-esters. Incubate for 15 minutes at room temperature.
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Purification: Separate the labeled protein from unreacted dye and other reagents using a

desalting column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g.,

PBS). The first colored band to elute is the labeled protein.[8]

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (A280) and 550 nm (A550).

Calculate the protein concentration and the DOL using the following equations:

Protein Concentration (M) = [A280 - (A550 × CF280)] / ε_protein

Dye Concentration (M) = A550 / ε_dye

DOL = Dye Concentration / Protein Concentration

Where:

CF280 is the correction factor for the dye's absorbance at 280 nm (typically around 0.08

for Cy3).[6]

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of Cy3 at 550 nm (approximately 150,000

M⁻¹cm⁻¹).[9]

Oligonucleotide Labeling with Cy3 Amine
This protocol describes the post-synthesis labeling of an amine-modified oligonucleotide with

an NHS-ester activated Cy3 derivative. For direct incorporation during synthesis, Cy3

phosphoramidite is used.

Materials:

Amine-modified oligonucleotide

Cy3 NHS Ester

Labeling Buffer (0.1 M sodium bicarbonate or sodium borate, pH 8.5-9.0)[10]
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Anhydrous DMSO or DMF

Purification system (e.g., HPLC or gel electrophoresis)

Procedure:

Oligonucleotide Preparation: Dissolve the amine-modified oligonucleotide in the labeling

buffer to a concentration of 1-5 mM. Ensure the buffer is free of primary amines.[10]

Dye Preparation: Prepare a 10 mg/mL stock solution of Cy3 NHS Ester in anhydrous DMSO

or DMF immediately before use.[10]

Conjugation Reaction:

Add a 5-10 fold molar excess of the Cy3 NHS Ester solution to the oligonucleotide

solution.

Vortex the mixture gently and incubate for 2-4 hours at room temperature in the dark.[10]

Purification: Purify the labeled oligonucleotide from the unreacted dye using reverse-phase

HPLC or polyacrylamide gel electrophoresis (PAGE).

Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

concepts related to the use of Cy3 amine.
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Caption: Experimental workflow for labeling proteins with Cy3 amine.
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Select Cy3 Amine Derivative
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Caption: Decision logic for selecting a commercial Cy3 amine derivative.
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Caption: Example signaling pathway with Cy3-based immunofluorescence detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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